Cas no 1176033-66-1 (2-{imidazo1,2-apyridin-3-yl}propan-1-amine)

• Product Name: 2-{imidazo1,2-apyridin-3-yl}propan-1-amine
• CAS No: 1176033-66-1
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5989559
• PubChem ID: 82030492
• Update Time: 2025-05-20

2-{imidazo1,2-apyridin-3-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyridin-3-yl}propan-1-amine
• 1176033-66-1
• SCHEMBL24728986
• 2-{imidazo[1,2-a]pyridin-3-yl}propan-1-amine
• EN300-1834731

• Inchi： 1S/C10H13N3/c1-8(6-11)9-7-12-10-4-2-3-5-13(9)10/h2-5,7-8H,6,11H2,1H3
• InChI Key： SUERUMJZMGWGAG-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC=C2C(C)CN

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-{imidazo1,2-apyridin-3-yl}propan-1-amine

Compound CAS No 1176033-66-1: 2-{Imidazo[1,2-a]Pyridin-3-Yl}Propan-1-Amine

The compound with CAS No 1176033-66-1, commonly referred to as 2-{Imidazo[1,2-a]Pyridin-3-Yl}Propan-1-Amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and potential bioactivity. The molecule's structure consists of an imidazo[1,2-a]pyridine ring system fused with a propanamine group, making it a versatile scaffold for various chemical modifications and applications.

Recent studies have highlighted the potential of 2-{Imidazo[1,2-a]Pyridin-3-Yl}Propan-1-Amine as a promising lead compound in drug discovery efforts targeting various therapeutic areas. Its imidazopyridine core is known to exhibit modulatory effects on key biological targets such as kinases, ion channels, and G-protein coupled receptors (GPCRs). For instance, researchers have explored its ability to inhibit certain kinase enzymes associated with cancer progression, suggesting its potential as an anticancer agent.

The synthesis of CAS No 1176033-66-1 involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine ring system through a cyclization reaction. This is followed by the introduction of the propanamine side chain via nucleophilic substitution or other coupling reactions. The optimization of these synthetic routes has been a focus of recent research, with chemists striving to develop more efficient and scalable methods to produce this compound on an industrial scale.

In terms of physical properties, 2-{Imidazo[1,2-a]Pyridin-3-Yl}Propan-1-Amine is characterized by its moderate solubility in organic solvents and its ability to form stable salts with various acids. These properties make it suitable for formulation into different drug delivery systems, including tablets, capsules, and injectables. Additionally, its pharmacokinetic profile has been studied in preclinical models, revealing favorable absorption and distribution characteristics that support its potential use in systemic therapies.

One of the most exciting developments involving CAS No 1176033-66-1 is its application in the field of neuroscience. Researchers have investigated its effects on neuronal signaling pathways and have found that it exhibits neuroprotective properties in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential as a therapeutic agent for treating conditions characterized by oxidative stress and inflammation.

Furthermore, the compound has shown promise in modulating immune responses, making it a candidate for immunomodulatory therapies. Preclinical studies have demonstrated its ability to regulate cytokine production and inhibit pro-inflammatory pathways, which could be beneficial in treating autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of CAS No 1176033-66-1 also allows for further chemical diversification through substitution at various positions on the imidazopyridine ring or the propanamine side chain. This opens up avenues for exploring analogs with enhanced potency, selectivity, and pharmacokinetic profiles. Recent advancements in computational chemistry techniques have enabled researchers to design and predict the activity of such analogs before their experimental synthesis, significantly accelerating the drug discovery process.

In conclusion, CAS No 1176033-66-1 (2-{Imidazo[1,2-a]Pyridin-3-Yl}Propan-1-Amine) represents a valuable addition to the arsenal of bioactive compounds being investigated for their therapeutic potential. Its unique chemical structure, coupled with its promising biological activities across multiple therapeutic areas, positions it as a key molecule in ongoing research efforts aimed at developing innovative treatments for complex diseases.